(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzoate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] 4-methoxybenzoate
• InChI: InChI=1S/C22H15NO5/c1-26-16-4-2-15(3-5-16)22(25)27-17-6-7-18-19(13-17)28-20(21(18)24)12-14-8-10-23-11-9-14/h2-13H,1H3/b20-12-
• InChI Key: QYGPXPANKNQPLY-NDENLUEZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=NC=C4)O3
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=NC=C4)/O3
• Molecular Formula: C22H15NO5
• Molecular Weight: 373.4 g/mol

Description

The compound “(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzoate” is a complex organic molecule. It contains a benzofuran moiety, a pyridine ring, and a benzoate ester group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The benzofuran and pyridine rings are aromatic, suggesting potential for pi-pi interactions. The presence of the ester group introduces polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The ester group could undergo hydrolysis, transesterification, or other reactions common to carboxylic acid derivatives. The aromatic rings might participate in electrophilic aromatic substitution reactions, depending on the position of the substituents.

Scientific Research Applications

Chemical Structure and Reactivity

The compound (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzoate is related to chemical structures that have been the focus of various synthetic and structural studies. For example, the reactions of 5-Aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides, including 4-methoxy and 4-chlorophenylnitrile oxides, in pyridine solution, have been explored, leading to compounds like Z-3, Z-2,4-dioxo analogues, which are structurally related to the title compound (Kandeel & Youssef, 2001). These studies are significant for understanding the reactivity and potential applications of similar complex molecules in synthetic chemistry.

Coordination Chemistry and Metal-Organic Frameworks (MOFs)

The compound's structural motifs are found in various coordination compounds and MOFs, which are essential for catalysis, material science, and photofunctional materials. A notable example is the zinc(II) complex [Zn(C8H7O3)2(C6H6N2O)2], which showcases a distorted trigonal-bipyramidal geometry, highlighting the complex's potential for constructing novel MOFs with specific geometries and functionalities (Hökelek et al., 2010). Such MOFs have applications in gas storage, separation technologies, and catalysis due to their customizable pore sizes and chemical functionalities.

Photocatalytic Properties

The structural features related to (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzoate are also found in compounds that exhibit photocatalytic activities. A novel three-dimensional Zn(II) coordination polymer, incorporating pyridin-4-yl units, has been synthesized, demonstrating excellent photocatalytic activity for the degradation of organic dyes (Xue et al., 2020). This suggests potential applications in environmental remediation, where such compounds can be used to degrade harmful dyes and pollutants in water.

Antimicrobial and Antibacterial Activities

Zinc(II) complexes with hydrazone ligands similar to the molecular structure of interest have shown effective antibacterial activities against various bacteria, such as Bacillus subtilis and Escherichia coli (Sang et al., 2020). This highlights the potential of such compounds in developing new antimicrobial agents to combat antibiotic-resistant bacteria, an increasing concern in public health.

Luminescence Sensing

Coordination polymers and complexes containing pyridin-4-yl units exhibit luminescence sensing capabilities, particularly for metal ions like iron(III), which is crucial for developing sensitive and selective sensors for environmental monitoring and biological applications (Hu et al., 2015).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.